The β-site APP cleaving enzyme-1 (BACE-1) is one of the key targets for novel drugs to treat Alzheimer’s disease (AD). The BACE-1 plays a key role in the amyloidogenic process, leading to the production of amyloid-β (Aβ) plaques in the brain. In the present work, we have developed an ML model based on the sulfonamides dataset. The best ML model was built using the XGBoost algorithm on PubChem fingerprints. The model had an accuracy, precision, recall and F1 score of 0.89, 0.88, 0.99 and 0.93, respectively, on the validation set. The same model was used to screen the database of previously synthesized and reported in-house compounds. The screening resulted in the identification of two hits, i.e., compound 28 and compound 37. Both the compounds were screened for their BACE-1 inhibitor activity. The IC50 value of compound 28 was found to be 0.431 ± 0.006 µM, and compound 37 showed an IC50 value of 0.272 ± 0.019 µM. The docking study revealed that compound 37 also showed interactions with the catalytic dyad of BACE-1, i.e., Asp32 and Asp228.Graphical abstract

In order to achieve superhydrophobic characteristics, Zn–CaO nanoparticles has been electropositively coated on mild steel substrates and then functionalized using silicone rubber. SEM morphological characteristics reveal that the electrodeposited zinc films and functionalized silicone reveal a porous, rectangular structure. Infrared spectroscopy and X-ray diffraction (XRD) were used to determine the functional group and phases Zn–CaO nanoparticles functionalized with silicone has been discovered and offers superhydrophobic qualities with a 175° contact angle. Superhydrophobic zinc-coated steel has been shown to be more corrosion resistant than mild steel in simulated saltwater. Similarly, the centrifugal adhesion test results show that the observed superhydrophobic surfaces' ice adhesion strength was 6.5 times lower than that of mild steel. This coating has potential uses in marine environments to lessen ice adhesion and prevent corrosion.

A novel NiMoO4@NiMoS4/NF nanocomposite is facilely grown on nickel foam (NF) via hydrothermal reaction and high-temperature calcination methods. The NiMoO4@NiMoS4/NF possesses a specific nanorods@nanosheets core–shell structure, greatly facilitating the transfer of electrons and ions. So, the NiMoO4@NiMoS4/NF shows excellent electrochemical performance. When a current density is 1 A g−1, the specific capacity (Cp) of NiMoO4@NiMoS4/NF reaches 1996 C g−1, which is 7 times that of single NiMoO4/NF, and its Cp is higher than the Cp of other Ni-Mo-based electrode materials reported in the literatures. Moreover, the NiMoO4@NiMoS4/NF has a long cycling life, and its capacity retention rate reaches 83.1% after 5000 cycles at 20 A g−1. The hybrid supercapacitor—NiMoO4@NiMoS4/NF-2//AC with NiMoO4@NiMoS4/NF as the positive electrode and AC as the negative electrode has an energy density of 32.75 Wh kg−1 and a power density of 725.09 W kg−1. So the NiMoO4@NiMoS4/NF is a promising high-performance electrode material for battery-type hybrid supercapacitors.

The ongoing need for new energy sources encourages the researches to look for ones that are both safe for people to use and also renewable or have large reservoirs. The increasingly inefficient world has been searching for an electrocatalyst with a simplified synthesis process, marvelous catalytic performance as well as exceptional sustained stability for (OER). Herein, 1,3,5-benzenetricarboxylic acid (BTC) is used as an (organic linker) for fabricating Zn-based metal–organic framework (MOF) along with g-C3N4 nanocomposite via solvothermal route. The fabricated material provides an excellent stability for 50 h, possessing lesser overpotential of 262 mV and tafel value of 40.8 mV/dec. Enhanced results are because of synergistic interaction among ZnC and g-C3N4 nanocomposite. This research aims to open a new avenue for amazing oxygen evolution reaction, and also it is employed for the potential application in future.

In this study, the synthesis of copper oxide (CuO) nanoparticles was carried out through aqueous chemical growth method by using sodium dodecyl sulphate (SDS) as stabilizing agent. Various analytical tools were exploited to examine the successful synthesis of SDS/CuO-NPs such as FTIR, XRD, SEM and EDX which revealed surface functionalities of SDS/CuO-NPs, phase purity and nanoflake-like morphology of the fabricated SDS/CuO-NPs. To examine the conductive nature of SDS/CuO-NPs, cyclic voltammetry mode was used. Various initial parameters were optimized such as phosphate supporting electrolyte pH (7), scan rate 80 mV/s for the sensitive and selective electrochemical determination of ranitidine drug. Moreover, through the optimized conditions, the developed SDS/CuO-NPs/Pt sensor showed exceptional Ipa response under the wide linear dynamic range from 0.01 to 30 µM with lower limit of detection (0.0016 µM). The analytical applicability of developed sensor was tested in the commercially available ranitidine drug samples with acceptable recovery results. The overall electrochemical determination process suggested that the developed sensor could be an effective aspirant for the determination of ranitidine drug in the pharmaceutical formulations at commercial level.

Guanidinium benzilate (GBA) and benzylammonium benzilate (BABA) have been prepared from guanidinium carbonate and benzylamine/benzilic acid (BA). GBA has inter-ionic, intraionic and intermolecular hydrogen bondings giving a three-dimensional supramolecular assembly. The carboxylate ion is present in the resonance form with C–O distances of 1.242 and 1.246 Å in GBA, whereas the C–O distances being 1.262 and 1.245 Å in BABA. In BABA, an inverted dimer with inter-ionic hydrogen bonding exist as a dimer with supramolecular assembly due to intermolecular hydrogen bonding between the ion pairs. So the counter cation decides the resonance form of the carboxylate ion, hydrogen-bonding network and the disposition of the phenyl rings in the benzilate and benzyl moiety. The IR, 1H NMR and 13C NMR spectral data have been interpreted using the crystal structure data and by the comparison between the two similar derivatives. Both the compounds show the formation of the ammonium benzilate or methylammonium benzilate moiety which decompose leaving no residue. Both the compounds exhibit the emission at 442 nm (blue) and 547.2 nm (green) on excitation at 257 nm. Chromaticity indicated excellent emission characteristics of both GBA and BABA which is necessary for OLED applications.Graphical abstract

A series of symmetric methylenebisphenols based on sesamol (1), 2-methoxybenzene-1,4-diol (2), eugenol (3), carvacrol (4), and thymol (5) was synthesized using the condensation reaction between these phenols and paraformaldehyde. We carried out a comparative evaluation of the antioxidant properties of both parent compounds 1–5 and the products derived from them. The conversion of sesamol (1), eugenol (3), and thymol (5) to the corresponding methylenebisphenols is associated with a significant increase in the antioxidant activity (AOA) of the synthesized compounds, measured by the degree of inhibition of Fe2+/ascorbate-induced fatty acid oxidation of mouse brain lipids. The derivatives are superior to the original natural phenols in terms of their ability to improve the survival of red blood cells (RBCs) of lab mice and protect their hemoglobin from oxidation under the conditions of hemolysis induced by 2,2′-azobis(2-amidinopropane) dihydrochloride (AAPH) or hydrogen peroxide. In terms of several parameters, the activity of the synthesized products exceeded that of the synthetic antioxidant 2,6-di-tert-butyl-4-methylphenol (BHT).Graphical abstract

In this research, silicate nanomesopore SBA-16 was synthesized and functionalized by NH2 group to increase its efficiency, and the purpose of preparing SBA-16-NH2 was to use it to remove the color pollutant methylene blue. The SBA-16-NH2 mesoporous structure was analyzed by FTIR, XRD, SEM and TEM. Then, important parameters for pollutant removal were investigated with the help of experiment design software. The results of the predicted experiments demonstrate that the highest absorption of methylene blue can be seen in pH = 2.04, temperature 50 °C, contact time 10 min, initial adsorbent concentration 10 ppm and amount of adsorbent 0.04 g. In optimal conditions, SBA-16-NH2 adsorbent could remove 98.58% of methylene blue. Also, adsorption isotherms, thermodynamics and kinetics were studied. The results show that the adsorption follows the Langmuir isotherm and is thermodynamically exothermic and spontaneous. The adsorption kinetics is a function of the pseudo-first-order model.

Toward scaling up magnetic nanoparticle synthesis from laboratories to the industry, this study reports on the development of a multi-nebulizer-based aerosol-assisted system. The developed system consists of three main parts: a sprayer, an electric heater tunnel, and a rotating magnetic collector. The sprayer consists of a peristaltic pump and two homemade glass concentrate pneumatic nebulizers with untreated fused silica capillaries. High purity nitrogen gas was used as the carrier gas for the generation of aerosols of the reagents pumped into the nebulizers. The angle between the two nebulizers was 35°. The electric heater tunnel consists of 6 tungsten filaments covered by cylindrical stainless steel plates. A dimmer was also used to preset the tunnel temperature. The tunnel temperature was measured using an infrared thermometer. The aerosol generated from the sprayer travel inside the hot tunnel (250–330 °C) for the further reaction of the precursor reagents and desolvation of the synthesized nanoparticles. The rotating magnetic collector consists of a cylindrical neodymium permanent magnet located inside a stainless steel cylindrical plate. The cylindrical complex is rotated using a gearbox DC motor to collect the synthesized MNPs exiting from the electric heater tunnel. Using the developed system, Fe3O4, CoFe2O4, MnFe2O4, NiFe2O4, and ZnFe2O4 were synthesized successfully. XRD, VSM, and FE-SEM analysis were utilized to characterize the synthesized nanoparticles. The SEM images of the synthesized nanoparticles showed that all synthesized nanoparticles were spherical (except for ZnFe2O4). The average diameters were 121.13, 43.19, 33.21, 33.28, and 33.63 nm for Fe3O4, CoFe2O4, MnFe2O4, NiFe2O4, and ZnFe2O4 nanoparticles using the developed method under the optimized conditions for each nanoparticle. As compared with similar methods such as the spray pyrolysis and aerosol-assisted chemical vapor deposition, the developed method can be utilized for the synthesis of magnetic nanoparticles of relatively higher magnetization at lower temperatures.

In this study, Si/PMMA and ZnO/CS core–shell structures were synthesized as inorganic fillers and added to a bisphenol A diglycidyl dimethacrylate (Bis-GMA)/triethylene glycol dimethacrylate (TEGDMA) (50%/50%) commercial dental composite at a weight percentage (wt%) of 0.1–1.0% to simultaneously improve the mechanical and antibacterial properties of the composite. The prepared composites were characterized using dynamic light scattering (DLS), zeta potential (ζ-potential), Fourier transform infrared spectroscopy (FTIR), scanning electron microscope (SEM), ultraviolet–visible spectrophotometer (UV–Vis), thermogravimetric analysis (TGA), X-ray photoelectron spectroscopy (XPS), and X-ray powder diffraction (XRD). The mechanical properties, including flexural strength and flexural modulus, of the composite were investigated by three-point bending tests. Additionally, the antibacterial activity against the Staphylococcus aureus (S. aureus) bacteria strain was evaluated using the colony-forming unit method to assess the antibacterial effect of the novel composite. As a result, the Bis-GMA/TEGDMA-Si/PMMA/ZnO/CS dental composite, reinforced with 0.1 wt% Si/PMMA and 0.5 wt% ZnO/CS, exhibited a 46% improvement in flexural strength and a 56% improvement in flexural modulus compared to pristine Bis-GMA/TEGDMA. Moreover, the novel Bis-GMA/TEGDMA-Si/PMMA/ZnO/CS dental composite showed a 95% reduction in bacterial growth against the S. aureus bacteria strain.Graphical Abstract